Cas no 313551-42-7 (2-bromo-N-(2E)-4-(4-nitrophenyl)-2,3-dihydro-1,3-thiazol-2-ylidenebenzamide)

• Product Name: 2-bromo-N-(2E)-4-(4-nitrophenyl)-2,3-dihydro-1,3-thiazol-2-ylidenebenzamide
• CAS No: 313551-42-7
• MF: C₁₆H₁₀BrN₃O₃S
• MW: 404.237901210785
• CID: 5924401
• PubChem ID: 2279778
• Update Time: 2025-06-08

2-bromo-N-(2E)-4-(4-nitrophenyl)-2,3-dihydro-1,3-thiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(2E)-4-(4-nitrophenyl)-2,3-dihydro-1,3-thiazol-2-ylidenebenzamide
• Benzamide, 2-bromo-N-[4-(4-nitrophenyl)-2-thiazolyl]-
• F0014-0115
• AKOS001583528
• 2-bromo-N-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]benzamide
• 313551-42-7
• AKOS024574019
• 2-bromo-N-[(2E)-4-(4-nitrophenyl)-2,3-dihydro-1,3-thiazol-2-ylidene]benzamide
• (E)-2-bromo-N-(4-(4-nitrophenyl)thiazol-2(3H)-ylidene)benzamide

• Inchi： 1S/C16H10BrN3O3S/c17-13-4-2-1-3-12(13)15(21)19-16-18-14(9-24-16)10-5-7-11(8-6-10)20(22)23/h1-9H,(H,18,19,21)
• InChI Key： BBYJPHKYTVQKFJ-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C([N+]([O-])=O)C=C2)=CS1)(=O)C1=CC=CC=C1Br

Computed Properties

• Exact Mass: 402.96262g/mol
• Monoisotopic Mass: 402.96262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.654±0.06 g/cm3(Predicted)
• pka: 6.70±0.50(Predicted)

Additional information on 2-bromo-N-(2E)-4-(4-nitrophenyl)-2,3-dihydro-1,3-thiazol-2-ylidenebenzamide

Synthesis and Biological Applications of 2-bromo-N-(2E)-4-(4-nitrophenyl)-2,3-dihydro-1,3-thiazol-
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yidenebenzamide (CAS No. 313551-42-7)

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